4-Methyl-3-(pyridin-3-yl)-1,2-oxazol-5-amine
Overview
Description
4-Methyl-3-(pyridin-3-yl)-1,2-oxazol-5-amine, also known as MPOA, is a chemical compound that has been the subject of extensive scientific research in recent years. This compound has shown potential in a variety of applications, including drug development and as a tool for studying biological systems. In
Scientific Research Applications
Pharmaceutical Research: Tyrosine Kinase Inhibition
This compound is structurally related to molecules that have been shown to inhibit tyrosine kinases, which are enzymes critical in signaling pathways. For instance, Imatinib, a compound with a similar pyridin-3-yl structure, is used to treat leukemia by inhibiting the Bcr-Abl tyrosine kinase . The oxazol-5-amine moiety could potentially mimic this activity, making it a candidate for anti-cancer drug development.
Mechanism of Action
Target of Action
The primary target of 4-Methyl-3-(pyridin-3-yl)-1,2-oxazol-5-amine is the tyrosine kinase . Tyrosine kinases are enzymes that transfer a phosphate group from ATP to the tyrosine residues of specific proteins inside a cell . They play a significant role in the modulation of growth signals, regulation of cell cycle checkpoints, and cell growth and proliferation .
Mode of Action
4-Methyl-3-(pyridin-3-yl)-1,2-oxazol-5-amine interacts with its target, the tyrosine kinase, by binding to its inactive domain . This binding is facilitated through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . The binding inhibits the activity of tyrosine kinases, thereby disrupting the signaling pathways that lead to cell proliferation .
Biochemical Pathways
The inhibition of tyrosine kinases affects several biochemical pathways. Primarily, it disrupts the signal transduction pathways that are responsible for the regulation of growth signals . This disruption can lead to the cessation of cell growth and proliferation, thereby exerting its therapeutic effects .
Result of Action
The result of the action of 4-Methyl-3-(pyridin-3-yl)-1,2-oxazol-5-amine is the inhibition of cell growth and proliferation . By inhibiting the activity of tyrosine kinases, this compound disrupts the signal transduction pathways that regulate cell growth . This can lead to the cessation of cell proliferation, which is particularly beneficial in the treatment of diseases characterized by uncontrolled cell growth, such as cancer .
properties
IUPAC Name |
4-methyl-3-pyridin-3-yl-1,2-oxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-6-8(12-13-9(6)10)7-3-2-4-11-5-7/h2-5H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAVSMHRBIBKPES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(ON=C1C2=CN=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-3-(pyridin-3-yl)-1,2-oxazol-5-amine | |
CAS RN |
1092307-33-9 |
Source
|
| Record name | 4-methyl-3-(pyridin-3-yl)-1,2-oxazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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